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Compound of Interest

Compound Name: Isotridecanol

Cat. No.: B073481

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative environmental risk assessment of Isotridecanol
Ethoxylates (ITAEs), examining their ecotoxicological profile against two alternatives: the
historically used Nonylphenol Ethoxylates (NPEs) and the more recent, bio-based Ethoxylated
Rapeseed Methyl Esters (ERMES). This objective comparison is supported by experimental
data to inform material selection in research and development settings.

Ecotoxicity Profile Comparison

The following table summarizes the acute toxicity of Isotridecanol Ethoxylates and its
alternatives to key aquatic organisms. The data is presented as the median effective
concentration (EC50) or lethal concentration (LC50), which represents the concentration of a
substance that is expected to cause a specific effect in 50% of a test population over a given
period. Lower values indicate higher toxicity.
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Chemical ) .
Test Organism  Endpoint Result (mg/L) Reference
Substance
Isotridecanol ) )
Cyprinus carpio
Ethoxylates 96h LC50 1-10 [1]
(Common Carp)
(ITAESs)
Daphnia magna
48h EC50 > 40.0 [2]
(Water Flea)
Moderate
toxicity, same
Algae 72h EC50 order of [31[41[5]
magnitude as
fish and daphnia
Nonylphenol Oncorhynchus
Ethoxylates mykiss (Rainbow  96h LC50 0.221 [6]
(NPEs) Trout)
Daphnia magna
48h EC50 0.0848 [6]
(Water Flea)
Selenastrum
capricornutum 96h EC50 0.410 [6]
(Green Algae)
Ethoxylated )
Lebistes
Rapeseed ]
reticulatus 96h LC50 30.6 - >45.8 [7]
Methyl Esters @ )
u
(ERMESs) PPy
Daphnia magna
48h EC50 22.1-40.8 [7]

(Water Flea)

Algae

Data not readily

available

Key Observations:

 Isotridecanol Ethoxylates (ITAEs) exhibit moderate acute toxicity to aquatic life.
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» Nonylphenol Ethoxylates (NPEs) are significantly more toxic to aquatic organisms across all
trophic levels, with LC50/EC50 values in the sub-mg/L range.

o Ethoxylated Rapeseed Methyl Esters (ERMEs) demonstrate a lower aquatic toxicity profile
compared to both ITAEs and NPEs, indicating a more favorable environmental footprint in
terms of acute effects.

Environmental Fate and Biodegradability

Isotridecanol ethoxylates are recognized as being readily biodegradable.[3] In a standard
OECD 301B test, a degradation of 75% was observed over 28 days.[3] This rapid breakdown in
the environment minimizes the potential for long-term exposure and accumulation. In contrast,
Nonylphenol Ethoxylates are known for their slower degradation and the formation of persistent
and more toxic metabolites, such as nonylphenol, which is a known endocrine disruptor.
Ethoxylated Rapeseed Methyl Esters are also reported to have a favorable ecotoxicological
profile and are considered readily biodegradable.[8][9][10]

Experimental Protocols

The ecotoxicity and biodegradability data presented are typically generated following
standardized international guidelines to ensure consistency and comparability.

Ready Biodegradability - OECD 301B (CO2 Evolution
Test)

This test evaluates the degree of biodegradation by measuring the amount of carbon dioxide
produced when the test substance is exposed to microorganisms under aerobic conditions. A
substance is considered readily biodegradable if it reaches a certain percentage of its
theoretical CO2 production within a 28-day period.

Acute Toxicity Testing

» Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a chemical
that is lethal to 50% of a test fish population (LC50) over a 96-hour period.[1]

» Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the concentration at
which 50% of the daphnids are immobilized (EC50) after a 48-hour exposure.[2]
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e Alga, Growth Inhibition Test (OECD 201): This test evaluates the effect of a substance on the
growth of algae, determining the concentration that inhibits growth by 50% (EC50) over a 72-
hour period.

Visualizing the Environmental Risk Assessment
Process

The following diagrams illustrate the logical workflow of an environmental risk assessment for
surfactants like Isotridecanol Ethoxylates and the signaling pathway of endocrine disruption, a
key concern with alternatives like Nonylphenol Ethoxylates.
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Environmental Risk Assessment Workflow for Surfactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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